Cas no 104399-42-0 (Benzoic acid,4-(butylamino)-, 3,6,9,12,15,18,21,24,27,30,33-undecaoxatetratriacont-1-ylester)

Benzoic acid,4-(butylamino)-, 3,6,9,12,15,18,21,24,27,30,33-undecaoxatetratriacont-1-ylester structure
104399-42-0 structure
Product Name:Benzoic acid,4-(butylamino)-, 3,6,9,12,15,18,21,24,27,30,33-undecaoxatetratriacont-1-ylester
CAS No:104399-42-0
MF:C34H61NO13
MW:691.847052335739
CID:197225
PubChem ID:59855
Update Time:2025-04-19

Benzoic acid,4-(butylamino)-, 3,6,9,12,15,18,21,24,27,30,33-undecaoxatetratriacont-1-ylester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(butylamino)-, 3,6,9,12,15,18,21,24,27,30,33-undecaoxatetratriacont-1-ylester
    • Benzoicacid, p-butylamino-,2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylester (6CI)
    • 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-(butylamino)benzoate
    • DTXSID20146459
    • p-Butylaminobenzoesaeureester von undecylaethylenglykolmonomethan
    • p-Butylaminobenzoesaeureester von undecylaethylenglykolmonomethan [German]
    • 104399-42-0
    • KM 99
    • Benzoic acid, p-butylamino-, 2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethyl ester
    • Inchi: 1S/C34H61NO13/c1-3-4-9-35-33-7-5-32(6-8-33)34(36)48-31-30-47-29-28-46-27-26-45-25-24-44-23-22-43-21-20-42-19-18-41-17-16-40-15-14-39-13-12-38-11-10-37-2/h5-8,35H,3-4,9-31H2,1-2H3
    • InChI Key: HNOGANIQOXBQSJ-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOC(C1C=CC(=CC=1)NCCCC)=O)CCOCCOCCOCCOCCOCCOC

Computed Properties

  • Exact Mass: 691.41443
  • Monoisotopic Mass: 691.414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 39
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 140A^2

Experimental Properties

  • Density: 1.099
  • Boiling Point: 704.2°Cat760mmHg
  • Flash Point: 379.7°C
  • Refractive Index: 1.492
  • PSA: 139.86
  • LogP: 2.94080
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent